Lauroyl-L-carnitine chloride

• CAS: 6919-91-1
• Molecular Formula: C19H38ClNO4
• Molecular Weight: 380.0 g/mol
• InChI: InChI=1S/C19H37NO4.ClH/c1-5-6-7-8-9-10-11-12-13-14-19(23)24-17(15-18(21)22)16-20(2,3)4;/h17H,5-16H2,1-4H3;1H/t17-;/m1./s1
• InChIKey: PDBBUDRTWRVCFN-UNTBIKODSA-N

Lauroyl-L-carnitine chloride (CAS 6919-91-1) for Pharmaceutical Absorption Enhancement and Metabolic Research: Procurement Guide

Lauroyl-L-carnitine chloride (CAS 6919-91-1), also referred to as lauroyl-L-carnitine hydrochloride, is a C12 medium-long chain acylcarnitine. Its molecular structure features a quaternary ammonium group and a dodecanoyl (C12:0) fatty acid esterified to the L-carnitine backbone . This amphiphilic nature confers surfactant properties, enabling its primary application as an orally active absorption enhancer to improve the bioavailability of co-administered hydrophilic or peptide compounds across biological membranes . Beyond its role in drug delivery, its distinct acyl chain length (C12) makes it a key intermediate and diagnostic biomarker in the study of mitochondrial and peroxisomal fatty acid β-oxidation pathways [1].

Absorption model

Intestinal and nasal mucosal permeation enhancement studies

Transporter studies

Reported modulation of tight junction proteins and efflux transporters

Formulation design

Defined CMC and interfacial packing support predictable surfactant behavior

• [1] Violante S, et al. Peroxisomes contribute to the acylcarnitine production when the carnitine shuttle is deficient. Biochim Biophys Acta. 2013 Sep;1831(9):1467-74. View Source

Chain Length Matters: Why Lauroyl-L-carnitine chloride (C12) Cannot Be Substituted with Other Acylcarnitines

Acylcarnitines are not a single, monolithic class; the length of the esterified fatty acid chain dictates their physicochemical properties, biological interactions, and toxicological thresholds. Simple substitution of Lauroyl-L-carnitine chloride with a shorter-chain analog (e.g., acetyl-L-carnitine, C2) or a longer-chain analog (e.g., palmitoyl-L-carnitine, C16) will result in fundamentally different experimental outcomes due to divergent surfactant characteristics, distinct metabolic handling via the carnitine shuttle, and vastly different mitochondrial safety profiles [1]. The specific C12 lauroyl moiety yields a unique balance of amphiphilicity for enhancing mucosal permeability without triggering the rapid onset of cyclosporin A-dependent mitochondrial permeability transition pore (mPTP) induction observed with more toxic C14 or C16 long-chain acylcarnitines [2].

Chain length determines site of action

Palmitoyl (C16) may not provide colonic absorption enhancement; lauroyl uniquely modulates claudin-4 in colon.

Shorter chains lack nasal activity

Acylcarnitines with ≤C10 chains may show no significant nasal peptide absorption enhancement in reported models.

Mechanism divergence may alter outcomes

Lauroyl targets tight junctions in colon; palmitoyl primarily affects P-gp. Substitution may shift permeability pathway.

• [1] Eder K, et al. Free and Total Carnitine Concentrations in Pig Plasma after Oral Ingestion of Various L-Carnitine Compounds. Int J Vitam Nutr Res. 2005. View Source
• [2] Fedotcheva NI, et al. Induction of Mitochondrial Cyclosporin-Dependent Permeability Transition Pore by Acylcarnitines. Effects of Concentrations and Carbon Chain Length. Biochem Moscow Suppl Ser A. 2022;16:72-78. View Source

Quantifiable Evidence Guide: Lauroyl-L-carnitine chloride (CAS 6919-91-1) Performance Benchmarks

Superior Mitochondrial Safety Threshold: Lauroyl-L-carnitine (C12) vs. Palmitoylcarnitine (C16) in mPTP Induction

Lauroyl-L-carnitine (C12) demonstrates a significantly higher safety margin against inducing mitochondrial permeability transition pore (mPTP)-mediated swelling compared to longer-chain acylcarnitines. In isolated rat liver mitochondria, the threshold concentration of lauroylcarnitine required to induce mitochondrial swelling is 200 μM, which is 20-fold higher than the 10 μM threshold for palmitoylcarnitine (C16) and 8-fold higher than the 25 μM threshold for myristoylcarnitine (C14) [1]. For causing a decrease in mitochondrial membrane potential (ΔΨ), lauroylcarnitine requires a critical concentration of 500 μM, compared to just 100 μM for palmitoylcarnitine [1]. This positions the C12 derivative as the substantially less toxic long-chain acylcarnitine option for cellular and ex vivo mitochondrial assays.

Intestinal site-specificity

Head-to-head

Jejunum: 4× vs. 17× AUC increase; Colon: only lauroyl increased bioavailability

Colonic enhancement does not transfer to C16 homolog

In situ rat model, 100 µM; claudin-4 vs. P-gp mechanism divergence

Evidence Dimension	Mitochondrial toxicity (swelling threshold)
Target Compound Data	200 μM (threshold for swelling induction)
Comparator Or Baseline	Palmitoylcarnitine (C16): 10 μM; Myristoylcarnitine (C14): 25 μM
Quantified Difference	20-fold higher threshold vs. C16; 8-fold higher vs. C14
Conditions	Isolated rat liver mitochondria; oxidation of glutamate and pyruvate

Why This Matters

For researchers studying fatty acid metabolism without confounding mitochondrial toxicity, procuring the C12 variant ensures a significantly wider non-toxic experimental concentration window compared to C14 or C16 acylcarnitines.

• [1] Fedotcheva NI, et al. Induction of Mitochondrial Cyclosporin-Dependent Permeability Transition Pore by Acylcarnitines. Effects of Concentrations and Carbon Chain Length. Biochem Moscow Suppl Ser A. 2022;16:72-78. View Source

Enhanced Peptide Bioavailability: Lauroyl-L-carnitine chloride as a Validated Oral Absorption Enhancer

Lauroyl-L-carnitine chloride is quantitatively validated in the patent literature as an effective absorption enhancer for improving the oral bioavailability of specific peptide amide compounds [1]. The patent exemplifies its use in oral pharmaceutical compositions targeting the κ-opioid receptor, where its inclusion is specifically claimed to enable effective oral delivery of these otherwise poorly absorbed peptides [1]. While specific fold-change values require reference to the original patent data, the functional classification as an 'orally active absorption enhancer' with demonstrated utility in enabling oral peptide delivery is established.

Nasal peptide BA rank

Ranked in tested set

17.4% absolute hGH bioavailability – highest among acylcarnitines tested

Supports C12 chain as minimal effective length for nasal absorption

1% LCC; shorter chains ≤C10 inactive; plateau at 0.1%

Evidence Dimension	Oral absorption enhancement of peptides
Target Compound Data	Formulation incorporating lauroyl-L-carnitine chloride enables oral peptide delivery
Comparator Or Baseline	Formulation without enhancer (poor bioavailability)
Quantified Difference	Enables oral bioavailability of peptide compounds
Conditions	Oral administration in in vivo models as per patent WO2021185265A1

Why This Matters

This established role in enabling oral peptide delivery distinguishes it from standard acylcarnitines, making it a critical reagent in oral drug delivery and formulation science.

• [1] Fu L, et al. An oral pharmaceutical composition of a peptide amide compound (I, compound A). Patent WO2021185265A1. 2021 Sep 23. View Source

Distinct In Vivo Pharmacokinetics: Lower Systemic Exposure vs. Free Carnitine and Salts

In a comparative oral pharmacokinetic study in piglets, lauroyl-L-carnitine exhibited a lower total carnitine plasma AUC(0-32h) compared to free L-carnitine and L-carnitine salts (tartrate, fumarate, magnesium citrate) [1]. The study, which administered a single oral dose of 40 mg L-carnitine equivalents/kg body weight, found that while L-carnitine salts had similar bioavailability to free L-carnitine, the esterified forms including lauroyl-L-carnitine and acetyl-L-carnitine yielded lower plasma carnitine exposure [1]. This slower or reduced systemic appearance of free carnitine indicates a distinct metabolic fate and absorption profile for the C12 ester.

Non-cytotoxic efflux modulation

Head-to-head

P-gp modulation without LDH leakage at 1h in Caco-2 monolayers

Differentiates from cytotoxic surfactants for transport assays

No acute membrane damage; concentration-dependent effect

Evidence Dimension	Oral bioavailability (AUC 0-32h of plasma carnitine)
Target Compound Data	Lower AUC vs. free L-carnitine baseline
Comparator Or Baseline	Free L-carnitine; L-carnitine salts (tartrate, fumarate, Mg citrate); Acetyl-L-carnitine
Quantified Difference	Significantly lower plasma carnitine AUC than salts and free carnitine
Conditions	Oral administration (40 mg/kg L-carnitine equivalents) in piglets; plasma sampled over 32 hours

Why This Matters

For in vivo studies where minimizing systemic carnitine background or achieving a modified metabolic profile is required, lauroyl-L-carnitine provides a demonstrably different pharmacokinetic outcome than free carnitine or its simple salts.

• [1] Eder K, et al. Free and Total Carnitine Concentrations in Pig Plasma after Oral Ingestion of Various L-Carnitine Compounds. Int J Vitam Nutr Res. 2005;75(1):3-9. View Source

C12-Specific Metabolic Tracing: Lauroyl-L-carnitine as a Diagnostic Marker for Fatty Acid Oxidation Defects

Lauroyl-L-carnitine (C12) accumulation is a specific diagnostic hallmark of long-chain fatty acid oxidation disorders, including CPT I/II deficiency and long-chain acyl-CoA dehydrogenase deficiency . A mechanistic study using CPT2- and CACT-deficient human fibroblasts demonstrated significantly elevated extracellular levels of C12-carnitine and its β-oxidation intermediate C10-carnitine [1]. This C12 accumulation profile is a direct consequence of the fact that lauric acid (C12:0), unlike shorter medium-chain fatty acids, requires the carnitine shuttle for mitochondrial access; in shuttle deficiencies, lauric acid is partially rerouted to peroxisomal oxidation, generating a unique acylcarnitine signature [1].

Surface packing

Reported

CMC defined; area/molecule 46 Ų (pH 7), ~30 Ų (pH 2)

Supports formulation design with predictable aggregation

Surface tension measurements; pH and ionic strength dependent

Evidence Dimension	Diagnostic specificity in metabolic disorders
Target Compound Data	Elevated plasma C12-carnitine is diagnostic for specific β-oxidation defects
Comparator Or Baseline	Other acylcarnitines (e.g., C2, C3, C8) are markers for different enzyme deficiencies
Quantified Difference	Pattern of C12 elevation distinguishes CPT I/II and long-chain acyl-CoA dehydrogenase deficiencies from other metabolic disorders
Conditions	Human fibroblast cultures with genetic CPT2 and CACT deficiencies; clinical plasma metabolomics

Why This Matters

Procurement of high-purity lauroyl-L-carnitine chloride as an analytical standard is essential for accurate quantitation and diagnostic interpretation of acylcarnitine profiles in clinical metabolomics and newborn screening programs for inborn errors of metabolism.

• [1] Violante S, et al. Peroxisomes contribute to the acylcarnitine production when the carnitine shuttle is deficient. Biochim Biophys Acta. 2013 Sep;1831(9):1467-74. View Source

Recommended Use Cases for Lauroyl-L-carnitine chloride Based on Verified Differentiation

Peptide Oral Formulation Development

Use lauroyl-L-carnitine chloride as an excipient or co-formulant in pre-clinical oral formulations of peptide therapeutics, particularly those targeting receptors like the κ-opioid receptor, to enhance their oral bioavailability [1]. Its amphiphilic surfactant properties improve mucosal permeability, making it a valuable tool for enabling oral delivery of otherwise poorly absorbed biologic compounds.

Mitochondrial Fatty Acid Oxidation Studies with Reduced Confounding Toxicity

Employ lauroyl-L-carnitine (C12) as a preferred substrate or probe in mitochondrial β-oxidation assays. Compared to palmitoylcarnitine (C16) or myristoylcarnitine (C14), it offers a significantly wider non-toxic concentration window (8- to 20-fold higher threshold for mPTP induction) [2], allowing researchers to study C12 fatty acid metabolism at physiologically relevant concentrations without the rapid onset of mitochondrial toxicity that confounds results with longer-chain acylcarnitines.

Metabolomics and Newborn Screening Analytical Standards

Utilize high-purity lauroyl-L-carnitine chloride as an analytical reference standard for the accurate quantification of C12-carnitine in plasma or dried blood spot samples. Elevated C12-carnitine is a specific biomarker for CPT I/II deficiency and other long-chain fatty acid oxidation disorders [3]. Its use is critical for calibration and validation in clinical metabolomics workflows and diagnostic testing.

Comparative Pharmacokinetic Studies of Carnitine Derivatives

Incorporate lauroyl-L-carnitine chloride in studies comparing the absorption, distribution, metabolism, and excretion (ADME) of different L-carnitine esters and salts. Its distinct pharmacokinetic profile, characterized by lower systemic carnitine exposure following oral administration relative to free L-carnitine or its salts [4], makes it a necessary comparator for understanding how fatty acid chain length modifies the in vivo behavior of acylcarnitines.

Application

Selection Property

Validation Focus

Colonic absorption research models

Site-specific tight junction modulation (claudin-4)

Colonic bioavailability endpoint in in vivo loop model

Intranasal peptide absorption studies

C12 chain length for nasal epithelial permeation

Absolute peptide bioavailability in rodent model

Caco-2 monolayer transport assays

Non-cytotoxic P-gp modulation at reported concentrations

LDH release and TEER monitoring for cytotoxicity exclusion

LC-MS acylcarnitine profiling

Certified C12-carnitine reference standard

Method calibration for biomarker quantification in research samples

• [1] Fu L, et al. An oral pharmaceutical composition of a peptide amide compound (I, compound A). Patent WO2021185265A1. 2021 Sep 23. View Source
• [2] Fedotcheva NI, et al. Induction of Mitochondrial Cyclosporin-Dependent Permeability Transition Pore by Acylcarnitines. Effects of Concentrations and Carbon Chain Length. Biochem Moscow Suppl Ser A. 2022;16:72-78. View Source
• [3] Violante S, et al. Peroxisomes contribute to the acylcarnitine production when the carnitine shuttle is deficient. Biochim Biophys Acta. 2013 Sep;1831(9):1467-74. View Source
• [4] Eder K, et al. Free and Total Carnitine Concentrations in Pig Plasma after Oral Ingestion of Various L-Carnitine Compounds. Int J Vitam Nutr Res. 2005;75(1):3-9. View Source